3-Tert-butylcyclobutane-1-sulfonyl chloride

• IUPAC Name: 3-tert-butylcyclobutane-1-sulfonyl chloride
• InChI: InChI=1S/C8H15ClO2S/c1-8(2,3)6-4-7(5-6)12(9,10)11/h6-7H,4-5H2,1-3H3
• InChI Key: UZCBFGQJIZZOBM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CC(C1)S(=O)(=O)Cl
• Molecular Formula: C8H15ClO2S
• Molecular Weight: 210.72 g/mol

Description

3-Tert-butylcyclobutane-1-sulfonyl chloride is an organic compound that is widely used in scientific research. It is a versatile reagent that is used for the synthesis of a variety of compounds. This compound is also used as a protecting group for amines and alcohols.

Scientific Research Applications

Sulfonylation Agent and Precursor to tert-Butyl Cations

3-Tert-butylcyclobutane-1-sulfonyl chloride serves as a sulfonylating agent and a precursor to tert-butyl cations. It's known for its instability at ambient temperatures, decomposing to tert-butyl chloride, isobutylene, sulfur dioxide, and hydrogen chloride (Quintero & Meza-León, 2005).

Synthesis of Heterocyclic Sulfones and Derivatives

This compound is used in the synthesis of heterocyclic sulfones, sulfonamides, and sulfonyl fluorides, important structural motifs in medicinal chemistry. Specifically, it aids in the selective synthesis of C2-substituted sulfones from quinoline N-oxides (Patel, Laha, & Moschitto, 2022).

In Organic Chemistry for β-Ketosulfones Synthesis

3-Tert-butylcyclobutane-1-sulfonyl chloride is employed as a sulfur source in the one-pot synthesis of β-ketosulfones, showcasing its role in facilitating efficient and green strategies in organic chemistry (Xia et al., 2016).

Catalyst in Ring-Opening Polymerization

It's used in the synthesis of magnesium complexes incorporated by sulfonate phenoxide ligands, which act as efficient catalysts for the ring-opening polymerization of ε-caprolactone and trimethylene carbonate (Chen, Liu, Lin, & Ko, 2010).